Cas no 2248495-68-1 (2-fluoro-3-(3R)-3-fluoropyrrolidine-1-carbonyl-6-(trifluoromethyl)pyridine)

2-Fluoro-3-((3R)-3-fluoropyrrolidine-1-carbonyl)-6-(trifluoromethyl)pyridine is a fluorinated pyridine derivative featuring a stereospecific (3R)-3-fluoropyrrolidine moiety. This compound is of interest in medicinal chemistry and agrochemical research due to its unique structural properties, including multiple fluorine substitutions that enhance metabolic stability and bioavailability. The trifluoromethyl group contributes to lipophilicity, while the fluoropyrrolidine carbonyl linkage offers potential for selective interactions with biological targets. Its well-defined stereochemistry ensures consistency in applications requiring chiral specificity. This compound serves as a versatile intermediate for the synthesis of more complex molecules, particularly in the development of pharmaceuticals and specialty chemicals.
2-fluoro-3-(3R)-3-fluoropyrrolidine-1-carbonyl-6-(trifluoromethyl)pyridine structure
2248495-68-1 structure
Product Name:2-fluoro-3-(3R)-3-fluoropyrrolidine-1-carbonyl-6-(trifluoromethyl)pyridine
CAS No:2248495-68-1
MF:C11H9F5N2O
MW:280.193979978561
CID:6221323
PubChem ID:138046732
Update Time:2025-10-31

2-fluoro-3-(3R)-3-fluoropyrrolidine-1-carbonyl-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-fluoro-3-(3R)-3-fluoropyrrolidine-1-carbonyl-6-(trifluoromethyl)pyridine
    • 2248495-68-1
    • [(3R)-3-Fluoropyrrolidin-1-yl]-[2-fluoro-6-(trifluoromethyl)pyridin-3-yl]methanone
    • EN300-26598102
    • 2-fluoro-3-[(3R)-3-fluoropyrrolidine-1-carbonyl]-6-(trifluoromethyl)pyridine
    • Z3216005250
    • Inchi: 1S/C11H9F5N2O/c12-6-3-4-18(5-6)10(19)7-1-2-8(11(14,15)16)17-9(7)13/h1-2,6H,3-5H2/t6-/m1/s1
    • InChI Key: MJZQZLXJKGYJBI-ZCFIWIBFSA-N
    • SMILES: F[C@H]1CN(C(C2C(=NC(C(F)(F)F)=CC=2)F)=O)CC1

Computed Properties

  • Exact Mass: 280.06350373g/mol
  • Monoisotopic Mass: 280.06350373g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 33.2Ų

2-fluoro-3-(3R)-3-fluoropyrrolidine-1-carbonyl-6-(trifluoromethyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26598102-0.05g
2-fluoro-3-[(3R)-3-fluoropyrrolidine-1-carbonyl]-6-(trifluoromethyl)pyridine
2248495-68-1 95.0%
0.05g
$212.0 2025-03-20

Additional information on 2-fluoro-3-(3R)-3-fluoropyrrolidine-1-carbonyl-6-(trifluoromethyl)pyridine

2-Fluoro-3-(3R)-3-Fluoropyrrolidine-1-Carbonyl-6-(Trifluoromethyl)Pyridine: A Comprehensive Overview

The compound 2-fluoro-3-(3R)-3-fluoropyrrolidine-1-carbonyl-6-(trifluoromethyl)pyridine, identified by the CAS number NO2248495-68-1, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a pyridine ring, a pyrrolidine moiety, and fluorinated substituents. The presence of these functional groups endows the molecule with distinct chemical and biological properties, making it a subject of interest in contemporary research.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development. The fluoropyrrolidine and trifluoromethylpyridine groups in this molecule are particularly notable for their ability to enhance pharmacokinetic properties such as bioavailability and metabolic stability. These attributes make the compound a promising candidate for use in therapeutic agents targeting various diseases, including cancer, inflammation, and infectious disorders.

The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry and regioselectivity. Researchers have employed advanced techniques such as asymmetric catalysis and microwave-assisted synthesis to optimize the production of this molecule. The stereochemistry at the pyrrolidine ring, specifically the (3R) configuration, plays a critical role in determining the compound's activity. This has been extensively studied using computational methods, including molecular docking and quantum mechanics simulations.

In terms of biological activity, this compound has demonstrated potent inhibitory effects against several enzymes and receptors implicated in disease pathways. For instance, it has shown remarkable activity as an inhibitor of kinases involved in cell signaling pathways. Additionally, its ability to modulate ion channels has opened up possibilities for its use in treating neurological disorders.

The integration of fluorinated groups into the molecule also contributes to its stability under physiological conditions. This is particularly advantageous for drug delivery systems where prolonged release and sustained activity are desired. Recent advancements in nanotechnology have enabled the encapsulation of this compound within lipid nanoparticles, enhancing its bioavailability while reducing systemic toxicity.

From an environmental standpoint, the degradation pathways of this compound have been investigated to assess its potential impact on ecosystems. Studies indicate that under aerobic conditions, the compound undergoes rapid biodegradation due to the action of microbial enzymes. This suggests that its environmental footprint is relatively low compared to other synthetic chemicals.

In conclusion, 2-fluoro-3-(3R)-3-fluoropyrrolidine-1-carbonyl-6-(trifluoromethyl)pyridine represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and biological research, positions it as a key player in future innovations within the chemical and pharmaceutical industries.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen